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Compound of Interest

Compound Name: 2-Bromo-5-formyilthiazole

Cat. No.: B057339

Essential Safety and Handling Guide for 2-
Bromo-5-formylthiazole

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Bromo-5-formylthiazole (CAS
Number: 464192-28-7). Adherence to these protocols is essential for ensuring laboratory safety
and proper environmental stewardship.

Synonyms: 2-Bromothiazole-5-carboxaldehyde, 2-Bromo-5-thiazolecarboxaldehyde[1][2]

Hazard Identification and Classification

2-Bromo-5-formylthiazole is a combustible solid that is harmful if swallowed, may cause an
allergic skin reaction, and causes serious eye irritation.[1][3][4]

Signal Word: Warning[1][3][4]

Hazard Statements:

o H302: Harmful if swallowed[1][3][4]

e H317: May cause an allergic skin reaction[1][4]

e H319: Causes serious eye irritation[1][3][4]
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this chemical. The following

PPE is mandatory:

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

Protects against splashes and

dust particles.

Skin Protection

Chemical-impermeable gloves
(e.g., light weight rubber
gloves, inspected before use).
Fire/flame-resistant and

impervious clothing.

Prevents skin contact and

absorption.[5]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[6] If exposure limits are
exceeded or irritation is
experienced, use a full-face
respirator with appropriate

cartridges.

Minimizes inhalation of dust or

vapors.

Operational Plan: Safe Handling Protocol

Engineering Controls:

o Work in a well-ventilated laboratory, preferably within a chemical fume hood.

o Ensure safety shower and eyewash stations are readily accessible.

Personal Hygiene:

e Wash hands and any exposed skin thoroughly after handling.

e Do not eat, drink, or smoke in the handling area.[7]
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o Contaminated work clothing should not be allowed out of the workplace.[5]
Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

e Weighing and Transfer: Handle as a solid. Avoid generating dust. Use a spatula or other
appropriate tool for transfers.

e In Case of a Spill:
o Evacuate personnel from the immediate area.
o Remove all sources of ignition.[5][8]
o Ventilate the area.
o Wear appropriate PPE, including respiratory protection.
o Contain and absorb the spill with sand, earth, inert material, or vermiculite.[5]

o Collect the spilled material and place it in a suitable, labeled container for waste disposal.

[5]

o Clean the spill area thoroughly.

Disposal Plan
All waste generated must be treated as hazardous.
o Chemical Waste: Dispose of 2-Bromo-5-formylthiazole and any contaminated materials in

a designated, labeled hazardous waste container. The container must be kept closed and
stored in a cool, dry, well-ventilated area away from incompatible materials.[9]

o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be
placed in a sealed bag and disposed of as hazardous waste.[7]
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» Disposal Method: Disposal should be carried out by a licensed chemical destruction plant or
by controlled incineration with flue gas scrubbing.[8] Do not discharge into sewer systems.[8]
Dispose of contents/container to an approved waste disposal plant in accordance with local
regulations.[9][10][11]

Experimental Workflow

The following diagram outlines the standard workflow for the safe handling of 2-Bromo-5-
formylthiazole, from initial preparation to final disposal.

Preparation
- Don PPE
- Prepare workspace

;

Handling
- Weighing and transfer
- Perform experiment

/
/

/
/If spill occurs
y
Spill Response
- Evacuate and ventilate

- Contain and clean up

Waste Collection
- Segregate waste
- Label containers

;

Disposal
- Store in designated area
- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Bromo-5-formylthiazole.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.echemi.com/sds/2-bromo-5-bromomethyl-thiazole-pd180727111832.html
https://www.echemi.com/sds/2-bromo-5-bromomethyl-thiazole-pd180727111832.html
https://www.fishersci.com/store/msds?partNumber=AC170910050&productDescription=2-BROMOTHIAZOLE%2C+99%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25415&PLANT=d__ALF
https://www.fishersci.ie/store/msds?partNumber=15294368&countryCode=IE&language=en
https://www.benchchem.com/product/b057339?utm_src=pdf-body
https://www.benchchem.com/product/b057339?utm_src=pdf-body
https://www.benchchem.com/product/b057339?utm_src=pdf-body-img
https://www.benchchem.com/product/b057339?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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